Cas no 1806251-09-1 (3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-carboxaldehyde)

• Product Name: 3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-carboxaldehyde
• CAS No: 1806251-09-1
• MF: C₈H₆F₃IN₂O₂
• MW: 346.045124530792
• CID: 4836059
• Update Time: 2025-11-01

3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H6F3IN2O2/c9-8(10,11)16-7-4(1-13)5(3-15)6(12)2-14-7/h2-3H,1,13H2
• InChI Key： NQGQUGWRRLGQEP-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1C=O)CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on 3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-carboxaldehyde

Introduction to 3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1806251-09-1)

3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-carboxaldehyde, identified by its CAS number 1806251-09-1, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including an aldehyde group, an amino group, an iodine substituent, and a trifluoromethoxy group, makes this molecule a versatile intermediate in synthetic chemistry and drug development.

The structural features of 3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-carboxaldehyde contribute to its unique reactivity and potential applications. The aldehyde group (CHO) at the 4-position of the pyridine ring serves as a reactive site for condensation reactions, enabling the formation of Schiff bases and other functional derivatives. The amino group (NH₂), located at the 3-position, provides a site for further derivatization through nucleophilic substitution or coupling reactions. The iodine atom at the 5-position acts as a handle for cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures. Additionally, the trifluoromethoxy group (OCHF₃) at the 2-position introduces electron-withdrawing effects and influences the electronic properties of the molecule, making it valuable in designing bioactive compounds with enhanced binding affinity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders. The compound 3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-carboxaldehyde has emerged as a promising building block in this context. Its structural motifs are reminiscent of known bioactive scaffolds, suggesting potential applications in the design of small-molecule inhibitors and probes. For instance, pyridine derivatives have been extensively explored for their role in modulating enzyme activity and receptor binding. The aldehyde functionality allows for easy conjugation with biomolecules such as peptides and proteins, facilitating the development of targeted therapeutics.

One of the most compelling aspects of 3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-carboxaldehyde is its utility in fragment-based drug discovery. Fragment-based approaches rely on identifying small molecular fragments that interact with biological targets before being optimized into lead compounds. The compound’s diverse functional groups make it an ideal candidate for generating libraries of derivatives that can be screened for biological activity. Furthermore, its compatibility with modern synthetic methodologies allows for rapid diversification and optimization.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their favorable pharmacokinetic properties and improved metabolic stability. The presence of the trifluoromethoxy group in 3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-carboxaldehyde aligns with this trend, as fluorine atoms are known to enhance binding affinity and resistance to enzymatic degradation. This feature has been leveraged in designing drugs that exhibit prolonged half-lives and reduced side effects.

The iodine substituent at the 5-position also plays a crucial role in medicinal chemistry applications. Iodinated compounds are frequently employed in radioimaging techniques due to their ability to be labeled with radioactive isotopes such as iodine-125 or iodine-131. This property makes 3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-carboxaldehyde a valuable precursor for developing radiolabeled probes used in diagnostic imaging and molecular biology research.

The synthesis of 3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-carboxaldehyde involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include halogenation reactions to introduce the iodine substituent, nucleophilic substitution to incorporate the amino group, and protection-deprotection strategies to handle reactive functional groups such as the aldehyde moiety. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions are often employed to achieve high yields and selectivity.

The compound’s reactivity also makes it suitable for exploring novel synthetic pathways and methodologies. For example, its aldehyde group can be used to form imines or hemiaminals with secondary amines or hydrazines, respectively. These intermediates can then be further functionalized to generate more complex structures. Similarly, the amino group can undergo acylation or amidation reactions to introduce additional pharmacophores.

In conclusion,3-(Aminomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS No. 1806251-09-1) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable tool for synthesizing bioactive molecules targeting various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and optimization of next-generation therapeutics.